(3R,4R,5S)-4-(4-hydroxyphenyl)-5-((triisopropylsilyl)oxy)piperidin-3-ol

• IUPAC Name: (3R,4R,5S)-4-(4-hydroxyphenyl)-5-tri(propan-2-yl)silyloxypiperidin-3-ol
• InChI: InChI=1S/C20H35NO3Si/c1-13(2)25(14(3)4,15(5)6)24-19-12-21-11-18(23)20(19)16-7-9-17(22)10-8-16/h7-10,13-15,18-23H,11-12H2,1-6H3/t18-,19+,20+/m0/s1
• InChI Key: XHWBYYAUFKGLBF-XUVXKRRUSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OC1CNCC(C1C2=CC=C(C=C2)O)O
• Isomeric SMILES: CC(C)[Si](C(C)C)(C(C)C)O[C@@H]1CNC[C@@H]([C@H]1C2=CC=C(C=C2)O)O
• Molecular Formula: C20H35NO3Si
• DSSTOX Substance ID: DTXSID80735141
• Molecular Weight: 365.6 g/mol
• CAS RN: 873945-31-4

Description

(3R,4R,5S)-4-(4-hydroxyphenyl)-5-((triisopropylsilyl)oxy)piperidin-3-ol, commonly referred to as TIP, is a synthetic compound that has a wide range of applications in the fields of organic chemistry and biochemistry. TIP is known for its unique ability to modify the properties of various molecules, making it an essential tool for a variety of scientific research applications.

Scientific Research Applications

Related Research Insights

While direct information on (3R,4R,5S)-4-(4-hydroxyphenyl)-5-((triisopropylsilyl)oxy)piperidin-3-ol is lacking, examining related chemical structures and functionalities can shed light on potential areas of interest:

• Chemistry and Pharmacology of Analogous Compounds : Research on structurally similar compounds, such as those within the 4-anilidopiperidine class like ohmefentanyl, highlights the complexity of stereochemistry and its impact on biological activity. Such studies underscore the potential for nuanced receptor interactions and pharmacological applications based on slight modifications of molecular structure (Brine et al., 1997).

• Stereochemistry's Role in Drug Efficacy : The stereochemical configuration of pharmaceuticals is crucial for their efficacy. For example, research on phenylpiracetam and its derivatives emphasizes the direct relationship between stereochemistry and biological properties, suggesting that detailed stereochemical analysis of compounds like (3R,4R,5S)-4-(4-hydroxyphenyl)-5-((triisopropylsilyl)oxy)piperidin-3-ol could reveal unique pharmacological profiles (Veinberg et al., 2015).

• Innovations in Organic Light-Emitting Diodes (OLEDs) : Research into the structural design and synthesis of organic semiconductors for OLED applications demonstrates the relevance of specific molecular structures in developing advanced materials. This suggests potential applications in materials science for compounds with unique optical or electronic properties (Squeo & Pasini, 2020).

• Selective Oxidation and Functionalization : The exploration of nucleophilic aromatic substitution reactions, as discussed in studies on nitro-group substitution, highlights the chemical reactivity of piperidine derivatives and their potential for selective functionalization in synthetic chemistry (Pietra & Vitali, 1972).